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Compound of Interest

Compound Name: AMC Arachidonoyl Amide

Cat. No.: B024143 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
AMC Arachidonoyl Amide (AMC-AA) is a crucial fluorogenic substrate utilized for the

measurement of Fatty Acid Amide Hydrolase (FAAH) activity.[1][2] FAAH is a key enzyme in the

endocannabinoid system, responsible for the degradation of neuromodulatory fatty acid amides

like anandamide.[1] The enzymatic action of FAAH on AMC-AA results in the cleavage of the

amide bond, releasing the highly fluorescent 7-amino-4-methylcoumarin (AMC) group.[1][2]

The resulting fluorescence, which can be measured at an excitation wavelength of

approximately 360 nm and an emission wavelength of 465 nm, is directly proportional to FAAH

activity.[1][2]

Accurate and reproducible results in FAAH activity assays are contingent upon the correct

preparation and storage of the AMC-AA substrate. Dimethyl sulfoxide (DMSO) is the

recommended solvent for creating stock solutions due to its excellent solubilizing capacity for

AMC-AA.[1][2] This document provides a detailed protocol for the preparation, handling, and

storage of AMC-AA stock solutions in DMSO.

Quantitative Data Summary
The following table summarizes the essential quantitative parameters for AMC Arachidonoyl
Amide, which are critical for accurate stock solution preparation and experimental design.
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Parameter Value Source(s)

Synonyms
AMC-AA; 7-amino-4-methyl

Coumarin-Arachidonamide
[1][2]

Molecular Formula C₃₀H₃₉NO₃ [1]

Molecular Weight (MW) 461.6 g/mol [1][2]

Purity ≥98% [1][2]

Physical Form Crystalline solid [1][2]

Solubility in DMSO ~10 mg/mL [1][2]

Solubility in DMF 10 mg/mL [1]

Excitation Wavelength (Ex) ~360 nm [1]

Emission Wavelength (Em) ~465 nm [1]

Recommended Stock Conc. 1-10 mM in anhydrous DMSO [3]

Long-Term Storage (Solid) -80°C (≥2 years stability) [1][2]

Long-Term Storage (in DMSO) -80°C (up to 6 months) [4]

Short-Term Storage (in DMSO) -20°C (up to 1 month) [4]

Experimental Protocols
Materials

AMC Arachidonoyl Amide powder

Anhydrous, research-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath
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Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM AMC-AA stock solution in DMSO.

Volumes can be adjusted as required for different concentrations or final volumes.

1. Pre-Analysis Calculation:

To prepare a 10 mM solution, the required mass of AMC-AA must be calculated using its

molecular weight (461.6 g/mol ).

Calculation:

Mass (mg) = Molarity (mol/L) × Volume (L) × MW ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 461.6 g/mol × 1000 mg/g = 4.62 mg

2. Weighing the Compound:

Carefully and accurately weigh out 4.62 mg of AMC-AA powder and transfer it into a sterile

polypropylene microcentrifuge tube.

Note: If working with a pre-weighed amount, adjust the volume of DMSO accordingly to

achieve the desired 10 mM concentration.

3. Solubilization:

Add 1 mL of anhydrous, research-grade DMSO to the microcentrifuge tube containing the

AMC-AA powder.

For optimal stability, the solvent should be purged with an inert gas (e.g., argon or nitrogen)

before use.[2][5]

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. The result should be a clear solution.

If solubility issues arise, the solution can be gently warmed to 37°C or briefly sonicated in an

ultrasonic bath.[3]
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4. Storage and Handling:

Once prepared, the stock solution should be aliquoted into smaller, single-use volumes to

avoid repeated freeze-thaw cycles, which can degrade the compound.[4]

Store the aliquots in tightly sealed amber or opaque tubes at -80°C for long-term storage (up

to 6 months).[4] For short-term use, storage at -20°C for up to one month is acceptable.[4]

Aqueous solutions of AMC-AA are not stable and storage for more than one day is not

recommended.[2]

Visualizations
Experimental Workflow
The following diagram illustrates the logical workflow for the preparation of the AMC
Arachidonoyl Amide stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM stock solution of AMC-AA in DMSO.
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Signaling Pathway
This diagram illustrates the enzymatic reaction used to measure FAAH activity with AMC
Arachidonoyl Amide as the substrate.

FAAH Activity Assay Principle
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Caption: Enzymatic cleavage of AMC-AA by FAAH to produce a fluorescent signal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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